Cas no 2229084-97-1 (3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2229084-97-1
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6499641
• PubChem ID: 165948333
• Update Time: 2025-06-15

3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine
• 2229084-97-1
• EN300-1807569

• Inchi： 1S/C13H18N2/c1-13(2,9-14)8-10-3-4-11-5-6-15-12(11)7-10/h3-7,15H,8-9,14H2,1-2H3
• InChI Key： TXRBQFWVJJISOW-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1=CC=C2C=CNC2=C1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine

Introduction to 3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine (CAS No: 2229084-97-1)

3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229084-97-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a 1H-indol-6-yl moiety linked to a 2,2-dimethylpropan-1-amine backbone, has garnered attention due to its structural complexity and potential biological activities. The indole ring, a well-documented pharmacophore in drug discovery, contributes to the compound's unique chemical and biological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis and characterization of 3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine involve meticulous attention to detail to ensure high purity and yield. The 1H-indol-6-yl group is derived from indole, a heterocyclic aromatic compound known for its role in various natural products and pharmaceuticals. The 2,2-dimethylpropan-1-amine part introduces steric hindrance and lipophilicity, which can influence the compound's solubility and interaction with biological targets. Such structural features are often engineered to optimize pharmacokinetic profiles, enhancing drug-like properties.

In recent years, the exploration of indole derivatives has expanded significantly, driven by their diverse biological activities. Studies have highlighted the potential of indole-based compounds in modulating inflammatory pathways, neurotransmitter systems, and even antitumor mechanisms. The specific substitution pattern in 3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine positions it as a candidate for further investigation in these areas. For instance, modifications at the 6-position of the indole ring can alter electronic properties and binding affinity to enzymes or receptors.

Current research trends in medicinal chemistry emphasize the development of multifunctional molecules that can address multiple therapeutic targets simultaneously. The structural motif of 3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine aligns with this trend, as the combination of an indole scaffold with an amine group offers versatility in designing bioactive molecules. Preclinical studies have begun to explore its potential in models of neurological disorders, where indole derivatives have shown promise as neuroprotective agents.

The pharmacological profile of 3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine is further influenced by its stereochemistry. The presence of two methyl groups at the 2-position introduces chiral centers, which can lead to enantiomer-specific effects. This aspect is critical in drug development, as different enantiomers may exhibit distinct pharmacological activities or side effects. Advanced synthetic techniques allow for the precise control of stereochemistry during preparation, enabling researchers to isolate and study individual enantiomers.

Computational modeling and molecular docking studies have become indispensable tools in evaluating the binding affinity of small molecules like 3-(1H-indol-6-yl)-2,2-dimethylpropan-1-amine to biological targets. These methods predict interactions with enzymes such as kinases or receptors involved in disease pathways. Preliminary virtual screening results suggest that this compound may interact with proteins implicated in cancer progression or neurodegenerative diseases. Such findings provide a rational basis for experimental validation in cellular and animal models.

The synthesis of 3-(1H-indol-6-ylyl)-2，dimethylpropanamidine hydrochloride CAS 2229084 97 9 involves multi-step organic reactions requiring expertise in heterocyclic chemistry and protective group strategies. Key steps include the formation of the indole ring through cyclization reactions followed by functionalization at the 6-position. The introduction of the amine group is typically achieved via nucleophilic substitution or reductive amination protocols. Each step must be optimized to minimize side reactions and ensure high regioselectivity.

In conclusion,3-(1H-indol -6 -ylyl) -dimethyldodecylamine CAS 2229084 97 9 represents a promising candidate for further exploration in drug discovery。 Its unique structural features， combined with recent advances in computational biology， position it as a valuable tool for investigating novel therapeutic strategies。 As research continues， this compound may contribute to the development of next-generation pharmaceuticals targeting complex diseases。